Cas no 194543-37-8 (1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl-
• CAS No: 194543-37-8
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 116622
• PubChem ID: 17773343
• Update Time: 2025-04-18

1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl-
• 1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl-(9CI)
• 5-Amino-1-ethenyl-3-methylpyrazole-4-carbonitrile
• 5-Amino-3-methyl-1-vinyl-1H-pyrazole-4-carbonitrile
• AKOS006347866
• 194543-37-8
• SCHEMBL8555256

• Inchi： 1S/C7H8N4/c1-3-11-7(9)6(4-8)5(2)10-11/h3H,1,9H2,2H3
• InChI Key： WSBITNIRAYQLHJ-UHFFFAOYSA-N
• SMILES： N1(C=C)C(=C(C#N)C(C)=N1)N

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63